N-(3,4-dimethoxyphenyl)-6-methyl-3,4-dihydro-1(2H)-quinolinecarbothioamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-6-methyl-3,4-dihydro-2H-quinoline-1-carbothioamide
• InChI: InChI=1S/C19H22N2O2S/c1-13-6-8-16-14(11-13)5-4-10-21(16)19(24)20-15-7-9-17(22-2)18(12-15)23-3/h6-9,11-12H,4-5,10H2,1-3H3,(H,20,24)
• InChI Key: NPFOVFVXJVVJQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(CCC2)C(=S)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H22N2O2S
• Molecular Weight: 342.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-6-methyl-3,4-dihydro-1(2H)-quinolinecarbothioamide, also known as DMQX, is a synthetic compound that is widely used in scientific research. It is a non-competitive antagonist of the ionotropic glutamate receptors, which are important in the central nervous system. DMQX has been shown to have a variety of effects on the brain, including altering synaptic transmission, and has potential therapeutic applications for neurological disorders.

Mechanism of Action

N-(3,4-dimethoxyphenyl)-6-methyl-3,4-dihydro-1(2H)-quinolinecarbothioamide acts as a non-competitive antagonist of the ionotropic glutamate receptors, specifically the AMPA and kainate receptors. It binds to a site on the receptor that is distinct from the glutamate binding site, and prevents the receptor from opening in response to glutamate binding. This leads to a decrease in synaptic transmission, and can have a variety of effects on the brain.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-6-methyl-3,4-dihydro-1(2H)-quinolinecarbothioamide has been shown to have a variety of effects on the brain, including altering synaptic transmission, reducing excitotoxicity, and reducing seizure activity. It has also been shown to have potential therapeutic applications for a variety of neurological disorders, including epilepsy, stroke, and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethoxyphenyl)-6-methyl-3,4-dihydro-1(2H)-quinolinecarbothioamide in lab experiments is its specificity for the AMPA and kainate receptors, which allows for more targeted investigations into the role of these receptors in the brain. However, one limitation is that N-(3,4-dimethoxyphenyl)-6-methyl-3,4-dihydro-1(2H)-quinolinecarbothioamide can have off-target effects on other receptors and ion channels, which can complicate data interpretation.

Future Directions

There are a variety of potential future directions for research involving N-(3,4-dimethoxyphenyl)-6-methyl-3,4-dihydro-1(2H)-quinolinecarbothioamide. One area of interest is the development of more specific and potent antagonists of the AMPA and kainate receptors, which could have potential therapeutic applications. Additionally, further studies are needed to fully understand the mechanisms of action of N-(3,4-dimethoxyphenyl)-6-methyl-3,4-dihydro-1(2H)-quinolinecarbothioamide and other glutamate receptor antagonists, and to investigate their potential for treating neurological disorders.

Synthesis Methods

N-(3,4-dimethoxyphenyl)-6-methyl-3,4-dihydro-1(2H)-quinolinecarbothioamide can be synthesized using a variety of methods, but one commonly used approach is the reaction of 3,4-dimethoxyaniline with methyl vinyl ketone in the presence of a catalyst. The resulting intermediate is then reacted with thiourea to form N-(3,4-dimethoxyphenyl)-6-methyl-3,4-dihydro-1(2H)-quinolinecarbothioamide.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-6-methyl-3,4-dihydro-1(2H)-quinolinecarbothioamide is primarily used in scientific research to study the role of ionotropic glutamate receptors in the brain. It has been used in a variety of studies, including investigations into the mechanisms of synaptic transmission, the effects of drugs on the brain, and the potential therapeutic applications of glutamate receptor antagonists.